(4,5-Dichloro-1H-imidazol-1-yl)methanol

• CAS RN: 119552-43-1
• Molecular Formula: C4H4Cl2N2O
• Molecular Weight: 166.99 g/mol
• IUPAC Name: (4,5-dichloroimidazol-1-yl)methanol
• InChI: InChI=1S/C4H4Cl2N2O/c5-3-4(6)8(2-9)1-7-3/h1,9H,2H2
• InChI Key: VLNRTXUSGVSYRD-UHFFFAOYSA-N
• SMILES: C1=NC(=C(N1CO)Cl)Cl
• synonyms: 4,5-Dichloro-1-hydroxymethylimidazole

Description

(4,5-Dichloro-1H-imidazol-1-yl)methanol, also known as DCIM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine, agriculture, and environmental science. DCIM is a white crystalline powder that is soluble in water and polar solvents.

Mechanism of Action

The mechanism of action of (4,5-Dichloro-1H-imidazol-1-yl)methanol is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various metabolic pathways. (4,5-Dichloro-1H-imidazol-1-yl)methanol has been shown to inhibit the activity of enzymes involved in the biosynthesis of DNA, RNA, and proteins, leading to the death of microbial and cancer cells.
Biochemical and Physiological Effects
(4,5-Dichloro-1H-imidazol-1-yl)methanol has been found to have low toxicity and is generally considered safe for use in laboratory experiments. However, it has been shown to have some cytotoxicity against normal human cells at high concentrations. (4,5-Dichloro-1H-imidazol-1-yl)methanol has also been found to have some mutagenic and genotoxic effects, which need to be further investigated.

Advantages and Limitations for Lab Experiments

(4,5-Dichloro-1H-imidazol-1-yl)methanol is a relatively stable compound that can be easily synthesized in the laboratory. It has a wide range of applications in various fields of scientific research, including medicine, agriculture, and environmental science. However, the limitations of (4,5-Dichloro-1H-imidazol-1-yl)methanol include its potential toxicity and the need for further investigation into its mutagenic and genotoxic effects.

Future Directions

There are several future directions for the research on (4,5-Dichloro-1H-imidazol-1-yl)methanol. One potential area of research is the development of (4,5-Dichloro-1H-imidazol-1-yl)methanol-based drugs for the treatment of microbial infections and cancer. Another area of research is the optimization of the synthesis method to obtain higher yields of (4,5-Dichloro-1H-imidazol-1-yl)methanol with greater purity. Further investigation is also needed to understand the mechanism of action of (4,5-Dichloro-1H-imidazol-1-yl)methanol and its potential toxicity. Finally, more research is needed to explore the potential applications of (4,5-Dichloro-1H-imidazol-1-yl)methanol in agriculture and environmental science.

Synthesis Methods

The synthesis of (4,5-Dichloro-1H-imidazol-1-yl)methanol involves the reaction of 4,5-dichloroimidazole with formaldehyde in the presence of a catalyst. The reaction is carried out under mild conditions and yields (4,5-Dichloro-1H-imidazol-1-yl)methanol as the major product. This method has been optimized to obtain high yields of (4,5-Dichloro-1H-imidazol-1-yl)methanol with high purity.

Scientific Research Applications

(4,5-Dichloro-1H-imidazol-1-yl)methanol has been extensively studied for its potential applications in the field of medicine. It has been shown to possess antimicrobial properties against a wide range of bacteria, fungi, and viruses. (4,5-Dichloro-1H-imidazol-1-yl)methanol has also been found to have anticancer properties and has been tested in vitro and in vivo against various cancer cell lines.
In addition to its medical applications, (4,5-Dichloro-1H-imidazol-1-yl)methanol has also been studied for its potential use in agriculture. It has been shown to have insecticidal and fungicidal properties, making it a potential candidate for use in crop protection.